Cas no 68178-63-2 (2H-1-Benzopyran-7-ol, 3-(2-hydroxy-4-methoxyphenyl)-)

2H-1-Benzopyran-7-ol, 3-(2-hydroxy-4-methoxyphenyl)- structure
68178-63-2 structure
Product Name:2H-1-Benzopyran-7-ol, 3-(2-hydroxy-4-methoxyphenyl)-
CAS No:68178-63-2
MF:C16H14O4
MW:270.279964923859
CID:393609
PubChem ID:10378419
Update Time:2025-04-19

2H-1-Benzopyran-7-ol, 3-(2-hydroxy-4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-7-ol, 3-(2-hydroxy-4-methoxyphenyl)-
    • 3-(2-hydroxy-4-methoxyphenyl)-2H-chromen-7-ol
    • CXCORJXYCPSBSK-UHFFFAOYSA-N
    • 68178-63-2
    • Bolusanthin III
    • 7,2'-dihydroxy-4'-methoxyisoflav-3-ene
    • DTXSID90438999
    • Inchi: 1S/C16H14O4/c1-19-13-4-5-14(15(18)8-13)11-6-10-2-3-12(17)7-16(10)20-9-11/h2-8,17-18H,9H2,1H3
    • InChI Key: CXCORJXYCPSBSK-UHFFFAOYSA-N
    • SMILES: O1C2C=C(C=CC=2C=C(C2C=CC(=CC=2O)OC)C1)O

Computed Properties

  • Exact Mass: 270.08922
  • Monoisotopic Mass: 270.08920892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 368
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 58.9Ų

Experimental Properties

  • PSA: 58.92
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